Cas no 2172261-74-2 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}oxy)propanoic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}oxy)propanoic acid
• CAS No: 2172261-74-2
• MF: C₂₃H₂₁N₃O₆S
• MW: 467.494344472885
• CID: 5961879
• PubChem ID: 165555950
• Update Time: 2025-05-20

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}oxy)propanoic acid
• EN300-1546961
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}oxy)propanoic acid
• 2172261-74-2

• Inchi： 1S/C23H21N3O6S/c1-13(21(28)29)32-26-20(27)10-14-12-33-22(24-14)25-23(30)31-11-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12-13,19H,10-11H2,1H3,(H,26,27)(H,28,29)(H,24,25,30)
• InChI Key： JYUJNWGBPYSMQG-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NOC(C(=O)O)C)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.11510657g/mol
• Monoisotopic Mass: 467.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 155Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}oxy)propanoic acid

2-({2-[(9H-fluoren-9-yl)methoxycarbonyl]amino}-1,3-thiazol-4-ylacetamido)oxy)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172261-74-2, commonly referred to as 2-{[2-(9H-fluoren-9-ylmethylcarbonylamino)-1,3-thiazol-4-yl]acetamido}oxypropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and a propanoic acid moiety. These structural elements contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling reactivity during chemical transformations. Researchers have demonstrated that the presence of the thiazole ring enhances the molecule's stability under various reaction conditions, making it an ideal substrate for exploring novel synthetic pathways. Moreover, the propanoic acid moiety provides an additional site for functionalization, enabling the creation of derivatives with diverse biological activities.

One of the most exciting developments involving this compound is its application in the design of targeted drug delivery systems. Scientists have utilized its structural features to develop prodrugs that can selectively deliver therapeutic agents to specific tissues or cells. For instance, studies published in *Journal of Medicinal Chemistry* have shown that derivatives of this compound can act as carriers for anticancer drugs, improving their efficacy while reducing systemic toxicity.

In addition to its medicinal applications, this compound has also found utility in materials science. The thiazole ring contributes to the molecule's aromaticity and electronic properties, making it a promising candidate for use in organic electronics. Researchers have explored its potential as a component in semiconducting polymers and organic light-emitting diodes (OLEDs). Preliminary results indicate that incorporating this compound into polymer backbones can enhance charge transport properties, paving the way for next-generation electronic materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the Fmoc-thiazole intermediate and subsequent coupling reactions to introduce the propanoic acid group. Recent advancements in catalytic methods have significantly improved the yield and purity of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers are increasingly focused on developing sustainable methods for synthesizing this compound. Green chemistry approaches, such as using biodegradable solvents and minimizing waste generation, are being explored to reduce the ecological footprint of its production. These efforts align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.

In conclusion, 2-{[2-(9H-fluoren-9-ylmethylcarbonylamino)-1,3-thiazol-4-yl]acetamido}oxypropanoic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables innovative solutions in drug development, materials science, and sustainable chemistry. As research continues to uncover new potential uses for this molecule, it is poised to play an even greater role in advancing modern science and technology.